Cas no 1361917-43-2 (Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate)

• Product Name: Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate
• CAS No: 1361917-43-2
• MF: C₁₂H₁₆F₂N₂O₃
• MW: 274.263850212097
• CID: 4798380
• Update Time: 2025-08-04

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate

• Inchi： 1S/C12H16F2N2O3/c1-3-19-9(17)4-7-6-16-12(18-2)8(5-15)10(7)11(13)14/h6,11H,3-5,15H2,1-2H3
• InChI Key： YDWVNLMCHARHOK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=NC=C1CC(=O)OCC)OC)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• XLogP3: 0.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1361917-43-2)

The compound Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate, identified by the CAS number 1361917-43-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group, a difluoromethyl group, and a methoxy group, along with an ethyl acetate moiety. The combination of these functional groups makes it a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. For instance, the presence of the amino group in the molecule allows for potential interactions with biological systems, making it a candidate for drug delivery systems or bioactive agents. Additionally, the difluoromethyl group introduces electronic and steric effects that can be exploited in designing molecules with specific reactivity or selectivity.

The synthesis of Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate involves a series of carefully controlled reactions, including nucleophilic substitutions and acetylations. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern chemical research. The use of eco-friendly solvents and catalysts has also been explored to align with sustainable chemistry practices.

In terms of applications, this compound has shown promise in several areas. In organic synthesis, it serves as an intermediate for constructing more complex molecules with tailored properties. In materials science, its ability to form stable complexes with metal ions makes it a potential candidate for coordination polymers or catalysts. Furthermore, its unique electronic structure suggests applications in optoelectronic devices, where precise control over molecular properties is crucial.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the amino group significantly influences the molecule's electron distribution, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. These findings are particularly relevant for its use in supramolecular chemistry and self-assembling systems.

The integration of experimental and computational approaches has also facilitated the exploration of this compound's potential in drug design. Its structural features make it an attractive lead compound for developing agents targeting specific biological pathways. For example, studies have shown that derivatives of this compound exhibit moderate activity against certain enzymes, suggesting further optimization could yield bioactive agents with therapeutic potential.

In conclusion, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1361917-43-2) stands as a testament to the ingenuity of modern chemical synthesis and its vast application potential across multiple disciplines. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing both academic and industrial pursuits.